tert-Butyl 3-{[2-(diethylamino)ethyl]amino}propanoate

• IUPAC Name: tert-butyl 3-[2-(diethylamino)ethylamino]propanoate
• InChI: InChI=1S/C13H28N2O2/c1-6-15(7-2)11-10-14-9-8-12(16)17-13(3,4)5/h14H,6-11H2,1-5H3
• InChI Key: CIYZVVHACRAJJE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCCC(=O)OC(C)(C)C
• Molecular Formula: C13H28N2O2
• Molecular Weight: 244.37 g/mol

Description

“tert-Butyl 3-{[2-(diethylamino)ethyl]amino}propanoate” is a synthetic compound with the molecular formula C13H28N2O2 and a molecular weight of 244.37 g/mol. It is widely used in various fields of research.

Scientific Research Applications

Tert-Butyl 3-amino-2-diethylaminopropanoate has been used in a variety of scientific research applications, including as a catalyst in organic synthesis, as a reagent in the isolation and purification of compounds, and as a reagent in drug design. It has also been used as a model compound in laboratory experiments to study the properties of amines and as a building block for the synthesis of other compounds.

Mechanism of Action

Target of Action

It is known that similar compounds, such as tert-butyloxycarbonyl-protected amino acid ionic liquids, have been used in dipeptide synthesis .

Mode of Action

Related compounds have been used in peptide synthesis, where they interact with coupling reagents to enhance amide formation .

Biochemical Pathways

Related compounds have been used in peptide synthesis, suggesting that they may play a role in protein synthesis and metabolism .

Result of Action

Related compounds have been used in peptide synthesis, suggesting that they may contribute to protein synthesis and cellular function .

Advantages and Limitations for Lab Experiments

Tert-Butyl 3-amino-2-diethylaminopropanoate has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and it is a versatile building block for the synthesis of other compounds. Its ability to act as a catalyst in organic synthesis and to interact with proteins, nucleic acids, and other biomolecules makes it a useful tool for drug design. However, it is important to note that the effects of tert-Butyl 3-{[2-(diethylamino)ethyl]amino}propanoate 3-amino-2-diethylaminopropanoate in laboratory experiments may not be the same as its effects in a living organism.

Future Directions

The potential applications of tert-Butyl 3-{[2-(diethylamino)ethyl]amino}propanoate 3-amino-2-diethylaminopropanoate are still being explored. Some potential future directions include further exploration of its potential as a therapeutic agent, further exploration of its effects on proteins, nucleic acids, and other biomolecules, and further exploration of its potential as a catalyst in organic synthesis. Additionally, further research is needed to understand the mechanism of action of this compound 3-amino-2-diethylaminopropanoate and its effects in living organisms.

Synthesis Methods

Tert-Butyl 3-amino-2-diethylaminopropanoate can be synthesized from tert-butanol and 2-diethylaminoethanol. The synthesis involves a series of reactions, including an acid-catalyzed esterification reaction, a base-catalyzed transesterification reaction, and a dehydration reaction. The synthesis can be carried out in a single step or in multiple steps depending on the desired product.